Cas no 34985-57-4 (1,4-Diazabicyclo2.2.2octane Tosilate)

• Product Name: 1,4-Diazabicyclo2.2.2octane Tosilate
• CAS No: 34985-57-4
• Molecular Formula: C₁₃H₂₀N₂O₃S
• Molecular Weight: 284.374502182007
• MDL: MFCD28991719
• CID: 4645686
• PubChem ID: 85783048

1,4-Diazabicyclo2.2.2octane Tosilate Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]Octane Tosilate
• SY127390
• SCHEMBL16494180
• 1,4-Diazabicyclo[2.2.2]octane4-methylbenzenesulfonate
• 1,4-Diazabicyclo[2.2.2]octane Tosylate Salt
• MFCD28991719
• 1,4-diazabicyclo[2.2.2]octane;4-methylbenzenesulfonic acid
• 34985-57-4
• FMQZSJVCHOHXQH-UHFFFAOYSA-N
• AKOS027255403
• 1,4-diazabicyclo[2.2.2]octane; 4-methylbenzene-1-sulfonic acid
• 1,4-Diazabicyclo[2.2.2]octane 4-methylbenzenesulfonate
• CS-0038697
• AS-63776
• W10105
• 1,4-Diazabicyclo[2.2.2]octane tosylate

• MDL： MFCD28991719
• InChIKey： FMQZSJVCHOHXQH-UHFFFAOYSA-N
• Inchi： 1S/C7H8O3S.C6H12N2/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-8-5-3-7(1)4-6-8/h2-5H,1H3,(H,8,9,10);1-6H2
• SMILES： N12CCN(CC1)CC2.OS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 284.11946368g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 284.11946368g/mol
• Heavy Atom Count: 19
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 69.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates